Cas no 35512-29-9 (4-(4-Chlorophenyl)-1H-imidazole)

• Product Name: 4-(4-Chlorophenyl)-1H-imidazole
• CAS No: 35512-29-9
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD00808668
• CID: 303340
• PubChem ID: 448632
• Update Time: 2025-08-03

4-(4-Chlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(4-chlorophenyl)-
• 4-(4-CHLOROPHENYL)-1H-IMIDAZOLE
• 5-(4-chlorophenyl)-1H-imidazole
• 4-(4-chloro-phenyl)-1(3)H-imidazole
• 4-(4-Chlorophenyl)imidazole
• 4-(4-Chlor-phenyl)-1(3)H-imidazol
• 4(5)-(4-chlorophenyl)-1H-imidazole
• 4-CPI
• 4-p-Chlorophenylimidazole
• AKOS022132501
• 5-(4-chloro-phenyl)-1H-imidazole
• 4-(4'-chlorophenyl)-imidazole
• Q27458925
• PD059711
• BDBM19475
• 35512-29-9
• 5-(4-Chlorophenyl)-3H-imidazole
• CS-0083730
• Z2239077877
• SCHEMBL44172
• AKOS022300597
• MFCD00808668
• DTXSID70332284
• CHEMBL1231913
• DB02974
• NS00070141
• 4-(4-Chlorophenyl)-1H-imidazole, 97%
• DVKIFCXVRCGAEE-UHFFFAOYSA-N
• EN300-134968
• STL361905
• AG-690/10108039
• 4-(4-Chlorophenyl)-1H-imidazole

• MDL： MFCD00808668
• Inchi： 1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
• InChI Key： DVKIFCXVRCGAEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=CN1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 136-142 °C
• Boiling Point: 404.7 °C at 760 mmHg
• Flash Point: 230.9 °C
• PSA: 28.68000
• LogP: 2.73010

4-(4-Chlorophenyl)-1H-imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 4-(4-Chlorophenyl)-1H-imidazole

4-(4-Chlorophenyl)-1H-imidazole (CAS No. 35512-29-9): A Versatile Intermediate in Modern Pharmaceutical Research

4-(4-Chlorophenyl)-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 35512-29-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural framework, combining a chlorophenyl group with an imidazole ring, imparts distinct chemical properties that make it invaluable in drug discovery and development.

The imidazole moiety, characterized by a five-membered ring containing two nitrogen atoms, is a common pharmacophore in medicinal chemistry. It is known for its ability to interact with biological targets such as enzymes and receptors, often leading to the development of drugs with therapeutic efficacy. The presence of the 4-chlorophenyl substituent further enhances the compound's reactivity and selectivity, making it a preferred building block for designing novel therapeutic agents.

In recent years, research has highlighted the potential of 4-(4-Chlorophenyl)-1H-imidazole in addressing complex diseases. For instance, studies have demonstrated its role in the synthesis of compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The chlorophenyl group facilitates nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups that can modulate biological activity.

One of the most compelling applications of CAS No. 35512-29-9 is in the development of antiviral agents. The imidazole ring's ability to mimic natural nucleobases has been exploited to create inhibitors that disrupt viral replication cycles. Recent advancements in this area have shown promising results in preclinical studies, where derivatives of 4-(4-Chlorophenyl)-1H-imidazole have demonstrated efficacy against RNA viruses.

The compound's versatility also extends to its use in designing molecules with anti-inflammatory properties. Researchers have leveraged its structural features to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes without the associated gastrointestinal side effects commonly observed with traditional NSAIDs. This approach aligns with the growing demand for safer and more effective anti-inflammatory therapies.

The synthesis of 4-(4-Chlorophenyl)-1H-imidazole typically involves multi-step organic reactions, often starting from readily available precursors such as aniline derivatives and imidazole compounds. The chlorination step is critical, as it introduces the necessary electrophilic center for subsequent functionalization. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have further refined the production process, enabling higher yields and purities.

In addition to its pharmaceutical applications, CAS No. 35512-29-9 has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Furthermore, derivatives of this compound have shown potential as intermediates in the synthesis of crop protection agents, contributing to sustainable agricultural practices.

The ongoing research into 4-(4-Chlorophenyl)-1H-imidazole underscores its importance as a versatile building block in synthetic chemistry. As new methodologies emerge and our understanding of biological targets advances, the compound is expected to play an even greater role in drug discovery and development. Collaborative efforts between academia and industry are likely to yield innovative applications that address unmet medical needs.

The future prospects for this compound are promising, with continued exploration into its pharmacological properties and synthetic modifications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the identification of novel derivatives with enhanced therapeutic potential. This interdisciplinary approach ensures that compounds like CAS No. 35512-29-9 remain at the forefront of pharmaceutical innovation.